Cas no 497880-16-7 (Dodecanoic acid, 9-mercapto-11-methyl-)

• Product Name: Dodecanoic acid, 9-mercapto-11-methyl-
• CAS No: 497880-16-7
• MF: C₁₃H₂₆O₂S
• MW: 246.409343242645
• CID: 1534824
• Update Time: 2024-08-24

Dodecanoic acid, 9-mercapto-11-methyl- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 9-mercapto-11-methyl-

• Inchi： 1S/C13H26O2S/c1-11(2)10-12(16)8-6-4-3-5-7-9-13(14)15/h11-12,16H,3-10H2,1-2H3,(H,14,15)
• InChI Key： YAUGZVHCWKJSMC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCC(S)CC(C)C

Computed Properties

• Exact Mass: 246.16548

Experimental Properties

• Density: 0.975±0.06 g/cm3(Predicted)
• Boiling Point: 364.5±25.0 °C(Predicted)
• PSA: 37.3
• pka: 4.78±0.10(Predicted)